3-Chloro-4-(3-dimethylamino-pyrrolidin-1-yl)-benzonitrile

• Molecular Formula: C13H16ClN3
• Molecular Weight: 249.74 g/mol
• IUPAC Name: 3-chloro-4-[3-(dimethylamino)pyrrolidin-1-yl]benzonitrile
• InChI: InChI=1S/C13H16ClN3/c1-16(2)11-5-6-17(9-11)13-4-3-10(8-15)7-12(13)14/h3-4,7,11H,5-6,9H2,1-2H3
• InChI Key: YSACNHACWCGCMK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCN(C1)C2=C(C=C(C=C2)C#N)Cl

Description

3-Chloro-4-(3-dimethylamino-pyrrolidin-1-yl)-benzonitrile is a useful research compound. Its molecular formula is C13H16ClN3 and its molecular weight is 249.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.75 g (4.82 mmol) 3-chloro-4-fluoro-benzonitrile together with 0.65 ml (0.58 g, 5.06 mmol) 3-dimethylamino-pyrrolidine in 12 ml DMF are combined with 231 mg (5.30 mmol) 55% sodium hydride dispersion at ambient temperature with stirring and under an argon atmosphere. After stirring at ambient temperature for 3.5 h the reaction mixture is poured into water and extracted with ethyl acetate after thorough mixing. The combined organic phases are washed with sat. sodium chloride solution, dried over magnesium sulphate and evaporated down completely i. vac.